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Compound of Interest

Compound Name: Magnesium octanoate dihydrate

Cat. No.: B1590191 Get Quote

In-Depth Technical Guide to Magnesium
Octanoate Dihydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of magnesium octanoate dihydrate,

a compound of increasing interest in various scientific and pharmaceutical fields. This

document details its chemical properties, and synthesis, and explores its potential biological

roles, offering a valuable resource for researchers and developers.

Core Chemical and Physical Data
Magnesium octanoate, the magnesium salt of octanoic acid, is an organometallic compound.

The hydrated form, magnesium octanoate dihydrate, is often the commercially available and

studied variant. There can be some inconsistency in the reported molecular formulas and

weights for the anhydrous form, which typically arises from whether the compound is

represented as a 1:1 or 2:1 salt of octanoic acid to magnesium. As magnesium is a divalent

cation (Mg²⁺), the chemically accurate representation is a 2:1 salt.

A summary of the key quantitative data for both the anhydrous and dihydrate forms is

presented below for clarity and comparison.
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Property
Magnesium Octanoate
(Anhydrous)

Magnesium Octanoate
Dihydrate

Molecular Formula C₁₆H₃₀MgO₄[1][2] C₁₆H₃₄MgO₆[3][4]

Molecular Weight 310.71 g/mol [1][2] 346.74 g/mol [3][5]

Appearance
White to off-white powder or

crystals[6]
White to off-white powder[4]

Solubility Insoluble in water[6] -

Boiling Point 239 °C (literature)[6] -

Flash Point 107 °C (literature)[6] -

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of magnesium octanoate are

crucial for reproducible research. The following outlines a general synthetic methodology based

on common chemical principles.

Synthesis of Magnesium Octanoate Dihydrate

This protocol describes a common method for the synthesis of magnesium octanoate
dihydrate from sodium octanoate and magnesium chloride.

Preparation of Sodium Octanoate:

Dissolve sodium hydroxide in deionized water to create a standardized solution.

In a separate vessel, dissolve n-octanoic acid in an appropriate solvent, such as ethanol.

Slowly add the sodium hydroxide solution to the n-octanoic acid solution with constant

stirring. The reaction is exothermic, so cooling may be necessary to maintain a controlled

temperature.

Continue stirring until the reaction is complete, indicated by a stable pH. The resulting

solution contains sodium octanoate.
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Precipitation of Magnesium Octanoate:

Prepare an aqueous solution of magnesium chloride.

Slowly add the magnesium chloride solution to the sodium octanoate solution with

vigorous stirring.

A white precipitate of magnesium octanoate will form.

Continue stirring for a set period to ensure complete precipitation.

Isolation and Purification:

Collect the precipitate by filtration.

Wash the collected solid with deionized water to remove any unreacted starting materials

and byproducts, such as sodium chloride.

Further wash the solid with a solvent in which magnesium octanoate is insoluble, such as

ethanol, to remove any remaining organic impurities.

Dry the purified magnesium octanoate dihydrate in a vacuum oven at a controlled

temperature to remove residual water and solvent without causing decomposition.

Potential Signaling Pathways and Biological Roles
While research into the specific signaling pathways of magnesium octanoate is ongoing, its

constituent parts, magnesium and octanoic acid (a medium-chain fatty acid), are known to play

significant roles in various biological processes. This suggests potential areas of investigation

for the compound as a whole.

Hypothetical Signaling Pathway Involvement

The diagram below illustrates a hypothetical signaling pathway where magnesium and octanoic

acid could exert synergistic effects. Magnesium is a known cofactor for numerous enzymes,

including kinases involved in cellular signaling. Octanoic acid, as a fatty acid, can influence

membrane fluidity and may act as a signaling molecule itself or a precursor to one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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